1-(4-fluoro-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-(4-fluoro-3-methylphenyl)-5-methyltriazole-4-carboxylic acid
• InChI: InChI=1S/C11H10FN3O2/c1-6-5-8(3-4-9(6)12)15-7(2)10(11(16)17)13-14-15/h3-5H,1-2H3,(H,16,17)
• InChI Key: RFNSMTNFEQHLHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=C(N=N2)C(=O)O)C)F
• Molecular Formula: C11H10FN3O2
• Molecular Weight: 235.21 g/mol

Description

1-(4-Fluoro-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (FMT), is a synthetic organic compound that is used in various scientific research applications. It is a fluorinated triazole derivative that is colorless, odorless, and has a melting point of 160-165C. FMT has been studied extensively in the past few decades, and its applications in the field of medicinal chemistry have been of particular interest.

Scientific Research Applications

Photophysical Properties and Application Prospects

Researchers have developed strategies for synthesizing novel 2-aryl-1,2,3-triazol-4-carboxylic acids (ATAs), derivatives similar in structure to 1-(4-fluoro-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid. These ATAs exhibit bright blue fluorescence, excellent quantum yields, and large Stokes shifts. Their photophysical properties are extra sensitive to structural changes and the microenvironment, showing potential applications as sensors for monitoring and controlling pH due to their reversible behavior between acid and alkaline pH values and low toxicity, indicating their utility in real-time biological research (Safronov et al., 2020).

Synthesis Techniques and Chemical Interactions

A study on the synthesis and characterization of biologically active 1,2,4-triazole derivatives, including a fluoro derivative, highlighted the presence of intermolecular interactions such as lp⋯π, crucial for understanding the chemical behavior of these compounds. This research demonstrates the versatility of triazole derivatives in synthesis and their potential applications in developing new materials and chemicals (Shukla et al., 2014).

Fluorescence and Sensing Applications

The development of highly fluorescent dyes containing the pyrazolylpyrene (Pyrazoolympicene) chromophore, related to the structural family of triazoles, showcases the potential of these compounds in fluorescence-based applications. The dyes exhibit bright fluorescence and weak bases, indicating their relevance in sensing applications within strongly acidic fluorophore environments (Wrona-Piotrowicz et al., 2022).